N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]-N,1,6-trimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-N,1,6-trimethylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H23N7/c1-11-9-12(2)23(20-11)8-6-7-21(4)15-14-10-17-22(5)16(14)19-13(3)18-15/h9-10H,6-8H2,1-5H3
• InChI Key: HTWMWAXGPOEUSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCCN(C)C2=NC(=NC3=C2C=NN3C)C)C
• Molecular Formula: C16H23N7
• Molecular Weight: 313.40 g/mol

Description

“N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]-N,1,6-trimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a complex organic compound that contains several heterocyclic moieties, including pyrazole and pyrimidine. It’s part of a broader class of compounds known for their wide range of chemical and biological properties.

Molecular Structure Analysis

This compound features a pyrazole ring, a five-membered heterocyclic moiety with two nitrogen atoms. It also contains a pyrimidine ring, another important heterocyclic component. The exact molecular structure would require more specific information or computational modeling to determine.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the interaction with primary amines. This can lead to the formation of enamino nitriles. In the presence of hydrazine hydrate, these compounds can undergo fast cyclization to form new 4,5-diaminopyrazole derivatives.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, chemical reactions, and potential biological activities. Given the wide range of activities exhibited by similar compounds, it could be a promising area for the development of new drugs.